Cas no 1483651-52-0 (2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol
• CAS No: 1483651-52-0
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 5209701
• PubChem ID: 65314902
• Update Time: 2025-09-28

2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(5-bromo-2-fluorophenyl)methyl]amino]-
• 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13BrFNO2/c11-8-1-2-10(12)7(3-8)4-13-9(5-14)6-15/h1-3,9,13-15H,4-6H2
• InChI Key： XSZVTNCCGXZLNG-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC(Br)=CC=C1F)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol

Research Brief on 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol (CAS: 1483651-52-0): Recent Advances and Applications

The compound 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol (CAS: 1483651-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromo-fluorophenyl moiety and a diol backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol may interact with enzymes involved in inflammatory and neurodegenerative processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on certain kinases, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its therapeutic potential, recent advancements in the synthesis of 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol have been reported. A novel synthetic route, published in Organic Letters in early 2024, highlights a more efficient and scalable method for producing this compound with higher yields and purity. This development is particularly significant for large-scale production and further pharmacological evaluation.

Furthermore, computational studies have provided insights into the molecular interactions of 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol with its biological targets. Molecular docking simulations and density functional theory (DFT) calculations have revealed key binding interactions and stability parameters, which are crucial for optimizing its pharmacological profile. These findings were detailed in a recent article in the Journal of Chemical Information and Modeling.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring various derivatives and formulations to enhance its therapeutic efficacy and safety profile.

In conclusion, 2-{(5-bromo-2-fluorophenyl)methylamino}propane-1,3-diol (CAS: 1483651-52-0) represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable subject for both academic and industrial research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.